Cas no 2640966-25-0 (5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile)

5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a bromo group, a carbonitrile moiety, and an azetidine ring linked via a pyridinyloxymethyl group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (bromo, carbonitrile) and electron-donating (azetidine) groups enhances its reactivity, making it a versatile building block for drug discovery. Its rigid azetidine scaffold may contribute to improved binding affinity in target interactions. The compound's well-defined synthetic route allows for consistent purity and scalability, supporting research applications in kinase inhibitor development and other therapeutic areas.
5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile structure
2640966-25-0 structure
Product Name:5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile
CAS No:2640966-25-0
MF:C15H13BrN4O
MW:345.193921804428
CID:5317812
PubChem ID:154829446
Update Time:2025-06-08

5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile
    • AKOS040723165
    • 2640966-25-0
    • F6748-5407
    • 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile
    • Inchi: 1S/C15H13BrN4O/c16-13-4-12(5-17)15(19-6-13)20-8-11(9-20)10-21-14-2-1-3-18-7-14/h1-4,6-7,11H,8-10H2
    • InChI Key: LDXXWQGDUBHOJG-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C#N)=C1)N1CC(COC2C=NC=CC=2)C1

Computed Properties

  • Exact Mass: 344.02727g/mol
  • Monoisotopic Mass: 344.02727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62Ų

5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile Pricemore >>

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Additional information on 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile

Comprehensive Overview of 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile (CAS No. 2640966-25-0)

The compound 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile (CAS No. 2640966-25-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a pyridine core, an azetidine ring, and a cyano group, make it a valuable intermediate for the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research.

In recent years, the demand for heterocyclic compounds like 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile has surged due to their versatility in drug design. The compound's CAS No. 2640966-25-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its bromine substituent and carbonitrile functionality offer excellent opportunities for further derivatization, making it a key player in the development of small-molecule therapeutics.

The synthesis of 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile involves multi-step organic reactions, including cross-coupling and cyclization techniques. These methods are widely discussed in scientific literature, as they align with the growing trend of green chemistry and sustainable synthesis. The compound's azetidine moiety is particularly noteworthy, as this four-membered ring is gaining traction in drug discovery for its conformational rigidity and metabolic stability.

From a commercial perspective, CAS No. 2640966-25-0 is often listed in catalogs of specialty chemical suppliers, catering to the needs of pharmaceutical researchers and biotech companies. Its applications extend beyond traditional drug development, with potential uses in agrochemicals and material science. The compound's pyridinyloxy group, for instance, is a common pharmacophore in herbicides and fungicides, highlighting its cross-industry utility.

Safety and handling of 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile are critical considerations for laboratories and manufacturing facilities. While not classified as a hazardous material, standard precautions for organic solvents and reactive intermediates should be followed. The compound's stability under various conditions is a frequent topic in Q&A forums and technical bulletins, underscoring the importance of proper storage and handling protocols.

In conclusion, 5-Bromo-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}pyridine-3-carbonitrile (CAS No. 2640966-25-0) represents a promising scaffold for innovative research across multiple disciplines. Its structural complexity and functional diversity align with current trends in precision medicine and targeted therapy, making it a compound of enduring interest to the scientific community.

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